Cas no 66825-16-9 (methyl 3-(benzylamino)-3-oxopropanoate)

• Product Name: methyl 3-(benzylamino)-3-oxopropanoate
• CAS No: 66825-16-9
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• MDL: MFCD13913107
• CID: 395716
• PubChem ID: 11148446
• Update Time: 2025-05-20

methyl 3-(benzylamino)-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-oxo-3-[(phenylmethyl)amino]-, methyl ester
• methyl 3-(benzylamino)-3-oxopropanoate
• AKOS003551225
• CS-0035786
• FT-0770311
• SCHEMBL2922871
• MFCD13913107
• Methyl 2-(benzylcarbamoyl)acetate
• 66825-16-9
• DTXSID70456914
• Methyl3-(benzylamino)-3-oxopropanoate
• SB78027
• W12493
• N-benzylmalonamic acid methyl ester
• AS-71052
• DA-32836

• MDL： MFCD13913107
• Inchi： 1S/C11H13NO3/c1-15-11(14)7-10(13)12-8-9-5-3-2-4-6-9/h2-6H,7-8H2,1H3,(H,12,13)
• InChI Key： OZUAADDJYWWUAD-UHFFFAOYSA-N
• SMILES： O=C(CC(=O)OC)NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 207.08959
• Monoisotopic Mass: 207.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• PSA: 55.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on methyl 3-(benzylamino)-3-oxopropanoate

Introduction to Methyl 3-(benzylamino)-3-oxopropanoate (CAS No. 66825-16-9)

Methyl 3-(benzylamino)-3-oxopropanoate, with the chemical formula C₁₀H₁₃N₁O₃, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 66825-16-9, has garnered attention due to its potential applications in the synthesis of bioactive molecules and its role in various chemical reactions. The structure of Methyl 3-(benzylamino)-3-oxopropanoate features a propanoate ester moiety linked to a benzylamino group, which makes it a versatile intermediate in organic synthesis.

The benzylamino group is particularly noteworthy as it serves as a common pharmacophore in drug design. This moiety is often incorporated into molecules to enhance binding affinity and metabolic stability. In recent years, there has been a growing interest in the development of novel compounds containing benzylamino groups for their potential therapeutic effects. The propanoate ester part of the molecule can undergo various transformations, making it a valuable building block for synthesizing more complex structures.

In the realm of pharmaceutical research, Methyl 3-(benzylamino)-3-oxopropanoate has been explored as a precursor in the synthesis of active pharmaceutical ingredients (APIs). Its reactivity allows for modifications at multiple sites, enabling chemists to tailor the molecule for specific biological activities. For instance, researchers have utilized this compound to develop inhibitors targeting various enzymes and receptors involved in metabolic disorders and inflammatory diseases.

The compound's utility extends beyond pharmaceutical applications. It has also been investigated in materials science, particularly in the development of polymers and coatings. The presence of both polar and non-polar regions in its structure makes it an excellent candidate for creating materials with tailored properties. These properties are particularly useful in applications where surface interaction and adhesion are critical.

Recent advancements in synthetic methodologies have further highlighted the importance of Methyl 3-(benzylamino)-3-oxopropanoate. Techniques such as transition metal-catalyzed cross-coupling reactions have enabled more efficient and selective modifications of this compound. These methods have opened new avenues for constructing complex molecular architectures with high precision. As a result, researchers are now able to access a broader range of derivatives with potential therapeutic benefits.

The biological activity of Methyl 3-(benzylamino)-3-oxopropanoate and its derivatives has been extensively studied. In vitro assays have shown that certain modifications can enhance binding to specific targets, leading to improved pharmacological effects. For example, derivatives with optimized solubility and stability have demonstrated promising results in preclinical trials for treating neurological disorders. These findings underscore the importance of this compound as a scaffold for drug discovery.

In addition to its role in drug development, Methyl 3-(benzylamino)-3-oxopropanoate has found applications in agrochemicals. Its structural features make it suitable for synthesizing compounds that interact with biological systems at the molecular level. Such interactions are crucial for developing pesticides and herbicides that are effective yet environmentally friendly. The ability to fine-tune the properties of these compounds through structural modifications offers a significant advantage in agricultural science.

The synthesis of Methyl 3-(benzylamino)-3-oxopropanoate involves multi-step organic reactions that require careful optimization. Recent studies have focused on improving yield and purity through catalytic processes and green chemistry principles. These efforts not only enhance the efficiency of production but also minimize environmental impact. As sustainability becomes increasingly important in chemical manufacturing, such innovations are crucial for ensuring long-term viability.

The future prospects of Methyl 3-(benzylamino)-3-oxopropanoate are promising, given its versatility and wide range of applications. Ongoing research aims to uncover new derivatives with enhanced biological activity and improved pharmacokinetic profiles. Collaborative efforts between academia and industry are expected to accelerate these developments, leading to novel therapeutics that address unmet medical needs.

In conclusion, Methyl 3-(benzylamino)-3-oxopropanoate (CAS No. 66825-16-9) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and agrochemicals. Its unique structure and reactivity make it an invaluable intermediate for synthetic chemists. As research continues to evolve, this compound will undoubtedly play a crucial role in advancing scientific understanding and developing innovative solutions across multiple disciplines.